Cas no 1152524-46-3 (4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine)

• Product Name: 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine
• CAS No: 1152524-46-3
• MF: C₁₂H₁₂F₃N₃
• MW: 255.23899269104
• CID: 5166716
• Update Time: 2025-11-01

4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine
• 4-Methyl-2-(4-trifluoromethylbenzyl)-2H-pyrazol-3-yl-amine
• 1H-Pyrazol-5-amine, 4-methyl-1-[[4-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C12H12F3N3/c1-8-6-17-18(11(8)16)7-9-2-4-10(5-3-9)12(13,14)15/h2-6H,7,16H2,1H3
• InChI Key： CUANDNVTAPELNR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C(F)(F)F)C=C2)C(N)=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 375.1±42.0 °C at 760 mmHg
• Flash Point: 180.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine

Introduction to 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine (CAS No. 1152524-46-3)

4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine, identified by its CAS number 1152524-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a methyl group at the 4-position and a trifluoromethyl substituted benzyl group at the 1-position, along with an amine functional group at the 5-position, contributes to its unique chemical properties and potential therapeutic applications.

The pyrazole core is a privileged scaffold in drug discovery, exhibiting diverse pharmacological effects ranging from anti-inflammatory and antimicrobial to anticancer and antiviral properties. The structural modifications in 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine enhance its interactability with biological targets, making it a promising candidate for further investigation. The trifluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with optimized pharmacological profiles. The compound 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine has been explored in several preclinical studies for its potential role in modulating various disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The benzyl moiety enhances lipophilicity, which is crucial for membrane permeability and target interaction.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged its structure to develop derivatives with enhanced biological activity or improved drug-like properties. The amine group at the 5-position provides a site for further functionalization, allowing chemists to tailor the compound for specific therapeutic needs. This adaptability makes 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine a valuable building block in medicinal chemistry.

The synthesis of 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative methodologies in modern drug development.

From a pharmacological perspective, the biological activity of 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine has been studied across multiple models. Preclinical data indicate that it may possess potent anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, its interaction with certain growth factor receptors suggests potential applications in oncology research. These findings have spurred interest among academic institutions and pharmaceutical companies looking to develop next-generation therapeutics.

The compound's molecular structure also lends itself to computational studies, which are increasingly integral to drug discovery processes. Molecular docking simulations have been used to predict how 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine might bind to target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data and accelerate the identification of lead compounds for further development.

In conclusion, 4-Methyl-1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine (CAS No. 1152524-46-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, characterized by sophisticated organic transformations, underscores the ingenuity of modern synthetic methodologies. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.